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Compound of Interest

Compound Name: Carbenicillin (sodium salt)

Cat. No.: B10775377 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Carbenicillin is a semi-synthetic penicillin antibiotic belonging to the β-lactam class.[1] It is a

broad-spectrum bactericidal agent effective against many Gram-positive and Gram-negative

bacteria.[1] Carbenicillin functions by inhibiting the synthesis of the bacterial cell wall.[1][2][3]

Specifically, it acylates and inactivates the transpeptidase enzyme, which is crucial for cross-

linking peptidoglycan strands, the final step in cell wall biosynthesis.[2][4] This disruption of cell

wall integrity leads to cell lysis and bacterial death.[4]

Compared to ampicillin, carbenicillin offers greater stability, particularly in culture media where

it is more resistant to degradation by heat and lower pH.[1] This stability reduces the

occurrence of satellite colonies on agar plates.[1] It is frequently used in molecular biology for

the selection of transformed bacteria containing plasmids that confer resistance, typically

through the expression of a β-lactamase gene.[1]

Physicochemical Properties
A summary of the key physicochemical properties of carbenicillin disodium salt is provided

below.
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Property Value References

Molecular Formula C₁₇H₁₆N₂Na₂O₆S [2][4][5]

Molecular Weight 422.36 g/mol [5]

Appearance
White to slightly beige

crystalline powder
[1][6]

Solubility in Water Up to 50 mg/mL [7][8]

Storage and Stability
Proper storage is critical to maintain the efficacy of carbenicillin.

Form
Storage
Temperature

Shelf Life References

Powder 2°C to 8°C At least 1 year [1][9]

Powder -20°C At least 3 years [1]

Stock Solution

(Aqueous)
4°C Up to 5 days [8]

Stock Solution

(Aqueous)
-20°C Up to 6 months [1][7]

Experimental Protocols
Preparation of a 50 mg/mL Carbenicillin Stock Solution
This protocol describes the preparation of a 1000X stock solution at a concentration of 50

mg/mL.

Materials:

Carbenicillin disodium salt powder

Sterile, distilled, or deionized water
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Sterile 0.22 µm syringe filter

Sterile conical tubes or microcentrifuge tubes

Vortex mixer

Analytical balance and weigh boat

Procedure:

Weighing: Accurately weigh out the desired amount of carbenicillin disodium salt powder. For

example, to prepare 10 mL of a 50 mg/mL stock solution, weigh 500 mg of the powder.

Dissolving: Add the powder to a sterile container and add a portion of the sterile water (e.g.,

8 mL). Vortex thoroughly to ensure the powder is completely dissolved.[7]

Volume Adjustment: Adjust the final volume to 10 mL with sterile water.

Sterilization: Sterilize the solution by passing it through a 0.22 µm syringe filter into a sterile

container. Do not autoclave carbenicillin solutions, as heat will cause degradation.[1]

Aliquoting and Storage: Dispense the sterile stock solution into smaller, single-use aliquots in

sterile tubes. Store these aliquots at -20°C for up to six months.[1][7]

Use in Bacterial Culture
Working Concentration:

The recommended working concentration of carbenicillin in bacterial culture media typically

ranges from 20 to 100 µg/mL.[1][8] The optimal concentration may vary depending on the

bacterial strain and the copy number of the resistance plasmid.

Procedure for Media Preparation:

Prepare and autoclave the desired liquid or solid growth medium (e.g., LB broth or LB agar).

Allow the medium to cool to a temperature of approximately 45-55°C.

Thaw an aliquot of the frozen carbenicillin stock solution.
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Add the appropriate volume of the sterile carbenicillin stock solution to the cooled medium to

achieve the desired final concentration. For example, to prepare 1 L of medium with a final

carbenicillin concentration of 50 µg/mL, add 1 mL of the 50 mg/mL stock solution.

Mix the medium thoroughly to ensure even distribution of the antibiotic.

For solid media, pour the plates and allow them to solidify before use.

Diagrams
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Figure 1. Workflow for Carbenicillin Stock Solution Preparation and Use
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Caption: Workflow for preparing and using carbenicillin stock solution.
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Figure 2. Mechanism of Action of Carbenicillin
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Caption: Carbenicillin inhibits bacterial cell wall synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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